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A detailed examination of two leading graminicides reveals nuances in their performance

against key grass weeds and their safety profiles in various broadleaf crops. This guide

synthesizes available experimental data to provide a clear comparison for researchers and

agricultural scientists.

Cycloxydim and propaquizafop are two widely utilized post-emergence herbicides for the

control of annual and perennial grass weeds in a variety of broadleaf crops. Both herbicides

belong to the group of Acetyl-CoA Carboxylase (ACCase) inhibitors, a critical enzyme in fatty

acid synthesis in grasses. Despite their shared mode of action, their chemical structures differ

—cycloxydim is a cyclohexanedione (DIM), while propaquizafop is an

aryloxyphenoxypropionate (FOP). These structural differences can influence their efficacy

spectrum, crop selectivity, and the potential for weed resistance. This report provides a

comparative analysis of their performance based on available experimental data.

Efficacy Against Key Grass Weeds
The effectiveness of cycloxydim and propaquizafop can vary depending on the weed species,

growth stage, and environmental conditions. Dose-response studies are crucial for determining

the application rates required for effective control.
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A study investigating resistance in Avena fatua (wild oat) populations provided valuable

comparative data on the efficacy of both herbicides. The results, summarized in Table 1,

indicate the dose required to achieve 50% growth reduction (GR₅₀) in susceptible populations.

Table 1: Comparative Efficacy (GR₅₀) of Cycloxydim and Propaquizafop on Susceptible Avena

fatua[1][2]

Herbicide GR₅₀ (g a.i./ha)

Cycloxydim < 18.75

Propaquizafop < 12.5

Data derived from dose-response assays on susceptible wild oat populations. Lower GR₅₀

values indicate higher herbicidal activity.

In research on the control of forest grass weeds, both herbicides were found to be highly

selective and effective.[3][4] For instance, applications of cycloxydim at 0.45 kg a.i./ha provided

good control of wood small reed (Calamagrostis epigejos), Yorkshire fog (Holcus lanatus), and

wavy hair grass (Deschampsia flexuosa).[3] A sequential application of propaquizafop at 0.15

kg a.i./ha was shown to control purple moor grass (Molinia caerulea) for at least 21 weeks.[3][4]

Crop Safety and Phytotoxicity
The selectivity of cycloxydim and propaquizafop in broadleaf crops is a key attribute. However,

phytotoxicity can occur under certain conditions or at higher application rates.

In soybean, propaquizafop applied at 75 g a.i./ha did not show any phytotoxicity and led to a

significant increase in the number of branches per plant, pods per plant, and overall seed yield.

[5] Another study in soybean indicated that various ACCase inhibitors, including those from the

FOP and DIM families, are generally safe for the crop.[6]

A study on sunflower (cultivar PR63E82) investigated the phytotoxicity of propaquizafop. The

results showed minimal injury in two out of three years of the trial.[7] However, in one year, a

higher phytotoxicity of 10-13% was observed, which was likely exacerbated by a hail event that

occurred two days after application.[7] This highlights the influence of environmental factors on

crop safety.
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Table 2: Phytotoxicity of Propaquizafop on Sunflower (cv. PR63E82)[7]

Year Application Rate (g a.i./ha) Phytotoxicity (%)

2015 Not Specified Minimal

2016 Not Specified 10 - 13

2017 Not Specified Minimal

Mechanism of Action: ACCase Inhibition
Both cycloxydim and propaquizafop function by inhibiting the ACCase enzyme, which is pivotal

for the biosynthesis of fatty acids. These fatty acids are essential components of cell

membranes. By blocking this enzyme in susceptible grass species, the herbicides disrupt cell

membrane formation, leading to a cessation of growth and eventual death of the weed. The

selectivity of these herbicides arises from differences in the structure of the ACCase enzyme

between grasses and broadleaf crops, rendering the enzyme in broadleaf crops less

susceptible to inhibition.

Below is a diagram illustrating the general signaling pathway and the point of inhibition for

ACCase-inhibiting herbicides.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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